Fluorosulfonic acid
CAS No.: 7789-21-1
Cat. No.: VC1698726
Molecular Formula: FHO3S
Molecular Weight: 100.07 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 7789-21-1 |
|---|---|
| Molecular Formula | FHO3S |
| Molecular Weight | 100.07 g/mol |
| IUPAC Name | sulfurofluoridic acid |
| Standard InChI | InChI=1S/FHO3S/c1-5(2,3)4/h(H,2,3,4) |
| Standard InChI Key | UQSQSQZYBQSBJZ-UHFFFAOYSA-N |
| SMILES | OS(=O)(=O)F |
| Canonical SMILES | OS(=O)(=O)F |
| Boiling Point | 324.9 °F at 760 mm Hg (USCG, 1999) 163 °C @ 760 MM HG 163 °C |
| Colorform | COLORLESS LIQUID; REDDISH-BROWN COLOR WITH ACETONE |
| Melting Point | -125.1 °F (USCG, 1999) -89 °C |
Introduction
Physical Properties
Fluorosulfonic acid possesses specific physical characteristics that contribute to its unique behavior and applications. These properties are summarized in the following table:
The physical state of fluorosulfonic acid under normal conditions is a free-flowing colorless liquid . It demonstrates solubility in polar organic solvents such as nitrobenzene, acetic acid, and ethyl acetate, but exhibits poor solubility in nonpolar solvents like alkanes .
Chemical Properties
Fluorosulfonic acid is classified as a superacid due to its exceptional acidity. It possesses an H0 value of -15.1 compared to -12 for sulfuric acid, making it one of the strongest known simple Brønsted acids . When combined with the Lewis acid antimony pentafluoride, it produces "Magic acid," which is an even more powerful protonating agent .
The exceptional acidity of fluorosulfonic acid enables it to dissolve almost all organic compounds that are even weak proton acceptors . This property makes it particularly useful in various chemical applications.
A notable chemical property of fluorosulfonic acid is its self-ionization reaction:
2 HSO3F ⇌ [H2SO3F]+ + [SO3F]- with K = 4.0 × 10-8 at 298 K
Fluorosulfonic acid reacts violently with water to form toxic mists of hydrogen fluoride (HF) and sulfuric acid . This hydrolysis reaction is particularly concerning from a safety perspective as it generates highly dangerous hydrogen fluoride .
Additionally, the compound is highly corrosive to metals, with such interactions potentially resulting in the liberation of hydrogen gas that is flammable . Despite these reactive properties, it remains stable under normal storage conditions when properly contained .
Production and Synthesis
The industrial production of fluorosulfonic acid primarily employs the reaction between hydrogen fluoride (HF) and sulfur trioxide (SO3) :
SO3 + HF → HSO3F
An alternative synthesis method involves treating potassium hydrogen fluoride (KHF2) or calcium fluoride (CaF2) with oleum at temperatures around 250°C . After this reaction, the product must be freed from residual HF by sweeping with an inert gas, after which the fluorosulfonic acid can be distilled in glass apparatus .
Manufacturing facilities for fluorosulfonic acid production require specific considerations regarding raw materials, utility requirements, infrastructure needs, machinery, technology, manpower, packaging, and transportation requirements . The production process necessitates strict safety protocols due to the hazardous nature of both the reactants and the product.
Applications and Uses
Fluorosulfonic acid finds applications across various industrial and laboratory settings due to its unique properties:
Catalytic Applications
Fluorosulfonic acid serves as a potent catalyst in numerous chemical reactions, including:
Synthesis Applications
The compound is utilized in several synthetic pathways:
Industrial Applications
Beyond laboratory use, fluorosulfonic acid has industrial applications including:
Its ability to dissolve organic compounds that are weak proton acceptors makes it valuable in various synthesis routes where strong acid catalysis is required .
Market Overview
The market for fluorosulfonic acid is primarily driven by its applications in various chemical and manufacturing processes . Its utility as a catalyst in organic reactions such as alkylation, acylation, and isomerization significantly contributes to its demand in the chemical industry .
Comprehensive production cost analyses are available that detail the expenses associated with establishing and operating a fluorosulfonic acid manufacturing plant, including raw material requirements, utility needs, infrastructure, machinery, technology, manpower, packaging, and transportation considerations .
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